Cas no 5960-64-5 (9,10-Anthracenedione,1-[(phenylmethyl)amino]-)

• Product Name: 9,10-Anthracenedione,1-[(phenylmethyl)amino]-
• CAS No: 5960-64-5
• MF: C₁₄H₁₄BrN₃O₃
• MW: 352.183262348175
• CID: 386175
• PubChem ID: 2241800
• Update Time: 2025-04-19

9,10-Anthracenedione,1-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-[(phenylmethyl)amino]-
• 1-[(phenylmethyl)amino]-9,10-Anthracenedione
• 5960-64-5

• Inchi： 1S/C14H14BrN3O3/c1-17(2)11-5-4-8(7-10(11)15)6-9-12(19)16-14(21)18(3)13(9)20/h4-7H,1-3H3,(H,16,19,21)/b9-6-
• InChI Key： OQRKGSOTXOZARH-TWGQIWQCSA-N
• SMILES： BrC1C=C(C=CC=1N(C)C)/C=C1/C(NC(N(C)C/1=O)=O)=O

Computed Properties

• Exact Mass: 351.02192
• Monoisotopic Mass: 351.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.72